![molecular formula C₁₅H₁₃NaO₃·2H₂O B1146600 Fenoprofen Sodium Salt Dihydrate CAS No. 66424-46-2](/img/no-structure.png)
Fenoprofen Sodium Salt Dihydrate
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Overview
Description
Fenoprofen Sodium Salt Dihydrate is a type of non-steroidal anti-inflammatory drug (NSAID) that is used to treat mild to moderate pain and the signs and symptoms of rheumatoid arthritis and osteoarthritis . It is also known by its synonyms: Benzeneacetic acid, α-methyl-3-phenoxy-, sodium salt, hydrate (1:1:2) .
Synthesis Analysis
The synthesis of fenoprofen was described by Marshall . Fenoprofen salts were prepared directly from the free acid or via metathetical reactions with the sodium salt . Specifically, this compound was created by adding Fenoprofen to a solution of sodium hydroxide .Molecular Structure Analysis
The molecular formula of this compound is C15 H13 O3 . Na . 2 H2 O . Its molecular weight is 300.28 .Chemical Reactions Analysis
This compound is observed to absorb excessive amounts of water at high relative humidity . The anhydrous, amorphous sodium salt rehydrates at 20% relative humidity (RH) or above .Physical And Chemical Properties Analysis
This compound is a neat product . The anhydrous, amorphous sodium salt absorbed excessive amounts of water at high relative humidity, whereas both amorphous forms of fenoprofen calcium absorbed only enough water to form the crystalline dihydrate .Scientific Research Applications
Structural and Desolvation Properties
Fenoprofen sodium salt dihydrate has been studied for its structural relationship and desolvation behavior alongside other compounds like cromolyn and cefazolin sodium hydrates. These studies focus on the hydrated crystal structures, exploring the stoichiometry over various humidity levels and understanding the dehydration properties related to ion coordination and hydrogen bonding within the structures. Such research is crucial for developing better pharmaceutical formulations by understanding how these compounds interact with moisture and how their structures change upon dehydration (Stephenson & Diseroad, 2000).
Eco-Friendly Synthesis Approaches
Efforts have been made to develop eco-friendly synthesis methods for fenoprofen salts, aiming for processes that minimize the use of harmful solvents. For instance, a green, large-scale synthesis of fenoprofen calcium dihydrate has been achieved using calcium carbonate in aqueous media, avoiding chlorinated calcium salts and organic solvents. This research signifies the pharmaceutical industry's move towards more sustainable and environmentally friendly manufacturing practices (Rao, Potluri, & Potluri, 2021).
Pharmacokinetics and Drug Absorption
The pharmacokinetics and absorption characteristics of fenoprofen salts have been compared, focusing on the differences between sodium and calcium salts when administered orally. These studies help in understanding how different salt forms of fenoprofen influence its bioavailability, distribution, and elimination, which is critical for optimizing its therapeutic efficacy (Rubin et al., 1971).
Micellisation Behavior
Research has also been conducted on the micellisation behavior of fenoprofen sodium in aqueous solutions, which is significant for understanding its solubilization and delivery in biological systems. Studies like these contribute to the development of better drug delivery systems by elucidating how drugs like fenoprofen sodium form micelles and interact with biological membranes (Rades & Müller-Goymann, 1997).
Dehydration and Hydration Behavior
The dehydration and hydration behaviors of fenoprofen salts have been extensively studied, including analyses of how these processes affect their structural integrity and pharmaceutical properties. Such research is fundamental in ensuring the stability and efficacy of fenoprofen-based medications (Zhu et al., 2001).
Mechanism of Action
Target of Action
Fenoprofen Sodium Salt Dihydrate primarily targets the cyclooxygenase-1 and 2 (COX-1 and 2) enzymes . These enzymes play a crucial role in the formation of prostaglandin precursors, which are key mediators of inflammation, pain, and fever .
Mode of Action
This compound interacts with its targets, the COX-1 and COX-2 enzymes, by reversibly inhibiting their activity . This inhibition results in a decreased formation of prostaglandin precursors .
Biochemical Pathways
By inhibiting the COX-1 and COX-2 enzymes, this compound affects the arachidonic acid metabolic pathway . This pathway is responsible for the production of prostanoids, including prostaglandins and thromboxanes . These prostanoids play key roles in inflammation, pain, and fever. By inhibiting their synthesis, this compound can reduce these symptoms .
Pharmacokinetics
This compound is rapidly absorbed and extensively metabolized in the liver . The major urinary metabolites are fenoprofen glucuronide and 4′-hydroxyfenoprofen glucuronide . The elimination half-life of this compound is approximately 3 hours , and about 90% of the drug is excreted in the urine . These ADME (Absorption, Distribution, Metabolism, and Excretion) properties impact the bioavailability of the drug, influencing its therapeutic effects.
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the reduction of inflammation, pain, and fever . By inhibiting the synthesis of prostaglandins, which are mediators of these symptoms, this compound can provide symptomatic relief for conditions like rheumatoid arthritis and osteoarthritis .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of other drugs can affect its action. This compound may displace certain drugs like hydantoins, sulfonamides, and sulfonylureas from their binding sites . Additionally, patients treated with this compound may be resistant to the effects of loop diuretics and thiazides . These interactions can influence the drug’s efficacy and potential side effects.
Safety and Hazards
Fenoprofen Sodium Salt Dihydrate is a controlled product and may require documentation to meet relevant regulations . It is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye . Personal protective equipment and chemical impermeable gloves should be used .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for Fenoprofen Sodium Salt Dihydrate involves the conversion of Fenoprofen to its sodium salt form, followed by the addition of water to form the dihydrate.", "Starting Materials": [ "Fenoprofen", "Sodium hydroxide", "Sodium bicarbonate", "Water" ], "Reaction": [ "Fenoprofen is dissolved in a mixture of water and sodium hydroxide.", "Sodium bicarbonate is added to the mixture to neutralize the solution and form Fenoprofen Sodium Salt.", "The solution is filtered to remove any impurities.", "Water is added to the Fenoprofen Sodium Salt to form Fenoprofen Sodium Salt Dihydrate.", "The mixture is stirred and allowed to crystallize.", "The crystals are filtered and dried to obtain Fenoprofen Sodium Salt Dihydrate." ] } | |
CAS No. |
66424-46-2 |
Molecular Formula |
C₁₅H₁₃NaO₃·2H₂O |
Molecular Weight |
264.25 |
Synonyms |
α-Methyl-3-phenoxybenzeneacetic Acid Sodium Salt Dihydrat; (±)-α-Methyl-3-phenoxybenzeneacetic Acid Sodium Salt Dihydrate; Fenoprofen Sodium Salt Dihydrate |
Origin of Product |
United States |
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